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Introduction

TH10785 is a novel small-molecule activator of 8-oxoguanine DNA glycosylase 1 (OGG1), a
key enzyme in the base excision repair (BER) pathway responsible for excising the
premutagenic lesion 8-oxoguanine (8-o0xoG) from DNA.[1][2][3][4] Unlike conventional
approaches that focus on inhibiting DNA repair, TH10785 enhances the repair of oxidative DNA
damage.[5] Mechanistically, TH10785 binds to the active site of OGG1, interacting with
phenylalanine-319 and glycine-42.[1][2] This interaction not only increases the enzymatic
activity of OGGL1 by up to 10-fold but also confers a novel 3,6-lyase function.[1][3][4] This alters
the canonical BER pathway, creating a dependency on polynucleotide kinase phosphatase
(PNKP1) for the completion of repair, rather than the typical reliance on APEL1.[1][3] The ability
of TH10785 to modulate the DNA repair process presents a unique opportunity for therapeutic
applications in diseases associated with high levels of oxidative stress, such as cancer,
neurodegenerative disorders, and inflammatory diseases.[5][6] These application notes provide
detailed protocols for the use of TH10785 in high-throughput screening (HTS) assays to
identify and characterize modulators of oxidative DNA repair.
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Data Presentation

Table 1- In Vitro Activity of

Parameter Value

Conditions Reference

~10-fold increase in

Fluorescence-based

OGGl1 Activation » _ _ [4]
activity biochemical assay
Binding Affinity (KD) to Fluorescence
5.5 uM [7]
0GG1 spectroscopy
Binding Affinity (KD) to
) ) Fluorescence
OGG1 with AP-site 1.3 uM [7]
spectroscopy
DNA
Maximal
Fluorescence-based
Enhancement 6.25 uM ) ) [3]
. biochemical assay
Concentration
Enzymatic Turnover
(vmax) with AP-site Up to 20-fold increase  Kinetic analysis [3][8]

substrate

Table 2: Cellular Effects of TH10785
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Cellular .

Observation Cell Type Assay Reference
Process

Increased
0GG1 recruitment to U20S OGG1- Live-cell confocal 3l
Recruitment laser-induced GFP microscopy

DNA damage

Increased
DNA Strand ) Immunofluoresce

yH2AX foci u20Ss [3]
Breaks (yH2AX) ) nce

formation

Increased cell
PNKP1 death in Cell viability

o _ U20Ss [3]

Dependency combination with assay

PNKP1 inhibitor

o Increased repair

Oxidative DNA o N -

of oxidative DNA  Not specified Not specified [1]

Lesion Repair

lesions

Signaling Pathway

The following diagram illustrates the modified Base Excision Repair pathway upon activation of
OGG1 by TH10785.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b11187303/docs?utm_src=pdf-body-img#application-notes-th10785-for-high-throughput-screening-in-dna-repair
https://www.benchchem.com/product/b11187303?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11187303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

References

1. A High-Throughput Comet Assay Approach for Assessing Cellular DNA Damage - PMC
[pmc.ncbi.nim.nih.gov]

2. CometChip: A High-throughput 96-Well Platform for Measuring DNA Damage in
Microarrayed Human Cells - PMC [pmc.ncbi.nlm.nih.gov]

3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

4. Targeted Activation of OGGL1 Inhibits Paraptosis in Lens Epithelial Cells of Early Age-
Related Cortical Cataract - PMC [pmc.ncbi.nim.nih.gov]

5. researchgate.net [researchgate.net]

6. Workflow for High-throughput Screening of Enzyme Mutant Libraries Using Matrix-
assisted Laser Desorption/lonization Mass Spectrometry Analysis of Escherichia coli
Colonies - PMC [pmc.ncbi.nim.nih.gov]

7. medchemexpress.com [medchemexpress.com]
8. ovid.com [ovid.com]

To cite this document: BenchChem. [Application Notes: TH10785 for High-Throughput
Screening in DNA Repair]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11187303/docs#application-notes-th10785-for-high-
throughput-screening-in-dna-repair]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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